Cas no 1805579-76-3 (Ethyl 6-bromo-4-fluoronicotinate)
1805579-76-3 structure
Product Name:Ethyl 6-bromo-4-fluoronicotinate
CAS No:1805579-76-3
MF:C8H7BrFNO2
MW:248.04908490181
CID:4900903
Update Time:2025-09-27
Ethyl 6-bromo-4-fluoronicotinate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 6-bromo-4-fluoronicotinate
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- Inchi： 1S/C8H7BrFNO2/c1-2-13-8(12)5-4-11-7(9)3-6(5)10/h3-4H,2H2,1H3
- InChI Key： VQXMZKBILXTIQS-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=N1)C(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- XLogP3: 2.2
- Topological Polar Surface Area: 39.2
Ethyl 6-bromo-4-fluoronicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012910-250mg |
Ethyl 6-bromo-4-fluoronicotinate |
1805579-76-3 | 95% | 250mg |
$950.60 | 2022-04-01 | |
| Alichem | A029012910-1g |
Ethyl 6-bromo-4-fluoronicotinate |
1805579-76-3 | 95% | 1g |
$3,068.70 | 2022-04-01 |
Ethyl 6-bromo-4-fluoronicotinate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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